molecular formula C5H7BrO2 B8818268 3-(Bromomethyl)oxetane-3-carbaldehyde CAS No. 1188264-39-2

3-(Bromomethyl)oxetane-3-carbaldehyde

Cat. No.: B8818268
CAS No.: 1188264-39-2
M. Wt: 179.01 g/mol
InChI Key: IVIJCKIHFPSUJI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(Bromomethyl)oxetane-3-carbaldehyde (CAS: Not explicitly provided in evidence; inferred structural analogs are discussed) is a brominated oxetane derivative featuring both a bromomethyl (-CH₂Br) and an aldehyde (-CHO) group on the oxetane ring. The aldehyde group enables nucleophilic addition reactions, while the bromomethyl group facilitates alkylation or cross-coupling processes, making it valuable in pharmaceuticals and materials science.

Properties

CAS No.

1188264-39-2

Molecular Formula

C5H7BrO2

Molecular Weight

179.01 g/mol

IUPAC Name

3-(bromomethyl)oxetane-3-carbaldehyde

InChI

InChI=1S/C5H7BrO2/c6-1-5(2-7)3-8-4-5/h2H,1,3-4H2

InChI Key

IVIJCKIHFPSUJI-UHFFFAOYSA-N

Canonical SMILES

C1C(CO1)(CBr)C=O

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural analogs and their properties:

Compound Name CAS No. Molecular Formula Molecular Weight (g/mol) Key Functional Groups Key Applications/Reactivity
3-(3-Bromophenyl)oxetane-3-carbaldehyde 1363381-25-2 C₁₀H₉BrO₂ 241.08 Bromophenyl, aldehyde Suzuki coupling, aldehyde chemistry
3-(Bromomethyl)oxetane-3-carboxylic acid 1802048-89-0 C₅H₇BrO₃ 195.01 Bromomethyl, carboxylic acid Esterification, peptide synthesis
Oxetane, 3-bromomethyl-3-methyl N/A C₅H₉BrO 165.03 Bromomethyl, methyl Stable intermediates, polymerization
3-(4-Bromophenyl)-3-methyloxetane 872882-97-8 C₁₀H₁₁BrO 227.10 Bromophenyl, methyl Aromatic functionalization
3-[[[6-(4-Bromophenoxy)hexyl]oxy]methyl]-3-ethyl oxetane 862767-88-2 C₁₈H₂₇BrO₃ 371.31 Bromophenoxy, ether chain Polymer additives, surfactants

Key Differences and Reactivity

Functional Group Diversity :

  • Aldehyde vs. Carboxylic Acid : The aldehyde group in 3-(Bromomethyl)oxetane-3-carbaldehyde allows for condensation reactions (e.g., formation of imines or hydrazones), whereas the carboxylic acid in its analog (CAS 1802048-89-0) supports acid-catalyzed reactions like esterification .
  • Bromophenyl vs. Bromomethyl : Bromophenyl-substituted oxetanes (e.g., CAS 1363381-25-2) are tailored for cross-coupling reactions (e.g., Suzuki-Miyaura), while bromomethyl groups enable alkylation or nucleophilic substitution .

Stability and Reactivity: Methyl-substituted oxetanes (e.g., 3-bromomethyl-3-methyloxetane) exhibit enhanced steric hindrance, reducing reactivity but improving stability for storage . Long-chain ether derivatives (e.g., CAS 862767-88-2) prioritize solubility in non-polar media, making them suitable for polymer applications .

Larger molecules (e.g., CAS 862767-88-2) may pose lower volatility risks compared to smaller analogs .

Research Findings and Trends

Recent studies emphasize the tunability of oxetane derivatives for targeted applications:

  • Ionization Energy : 3-Bromomethyl-3-methyloxetane has an ionization energy of 9.68 eV, influencing its stability under photochemical conditions .
  • Structural Similarity: Computational analyses () rank 3-(4-Bromophenyl)-3-methyloxetane (Similarity: 0.97) as the closest analog to 3-(3-Bromophenyl)oxetane-3-carbaldehyde, highlighting minor steric and electronic differences .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.